Cas no 851406-25-2 (N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 851406-25-2
• MF: C₂₃H₂₅N₃O₅S
• MW: 455.526704549789
• CID: 5818629
• PubChem ID: 3597280
• Update Time: 2025-07-13

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-7-methoxy-2-oxo-3-quinolinyl)ethyl]-4-(1-pyrrolidinylsulfonyl)-
• AKOS024587171
• N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• AB00669576-01
• BDBM80737
• 851406-25-2
• VU0488567-1
• CHEMBL1727628
• MLS001167226
• SMR000805966
• F0611-0642
• N-[2-(7-methoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-(1-pyrrolidinylsulfonyl)benzamide
• N-[2-(2-keto-7-methoxy-1H-quinolin-3-yl)ethyl]-4-pyrrolidinosulfonyl-benzamide
• cid_3597280
• HMS2980N07
• N-[2-(7-methoxy-2-oxidanylidene-1H-quinolin-3-yl)ethyl]-4-pyrrolidin-1-ylsulfonyl-benzamide
• N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C23H25N3O5S/c1-31-19-7-4-17-14-18(23(28)25-21(17)15-19)10-11-24-22(27)16-5-8-20(9-6-16)32(29,30)26-12-2-3-13-26/h4-9,14-15H,2-3,10-13H2,1H3,(H,24,27)(H,25,28)
• InChI Key： RYLNXJZUSRVOSJ-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(OC)C=C2)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 455.15149208g/mol
• Monoisotopic Mass: 455.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.324±0.06 g/cm3(Predicted)
• pka: 11.01±0.70(Predicted)

Additional information on N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide

Introduction to N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 851406-25-2)

N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide, a compound with the CAS number 851406-25-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule is characterized by its intricate arrangement of functional groups, which includes a 7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl moiety and a pyrrolidine-1-sulfonyl group, both of which contribute to its unique chemical and biological properties.

The N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl part of the molecule is derived from a quinoline scaffold, which is well-known for its role in various pharmacological applications. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anti-inflammatory properties. The presence of the 7-methoxy group enhances the lipophilicity of the molecule, making it more soluble in lipids and thus more readily absorbed by biological membranes. This feature is particularly important for drugs that need to cross the blood-brain barrier or interact with membrane-bound receptors.

The benzamide moiety in the molecule, specifically the 4-(pyrrolidine-1-sulfonyl)benzamide, introduces a sulfonyl group that is known to enhance binding affinity and stability in drug molecules. Sulfonyl groups are frequently incorporated into pharmaceuticals due to their ability to form strong hydrogen bonds with biological targets. This structural feature makes N-2-(7-methoxy-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-4-(pyrrolidine-1-sulfonyl)benzamide a promising candidate for further development as a therapeutic agent.

In recent years, there has been growing interest in developing novel compounds that can modulate inflammatory pathways. Chronic inflammation is associated with a wide range of diseases, including cancer, autoimmune disorders, and cardiovascular diseases. The quinoline scaffold and the sulfonyl group in N-2-(7-methoxy-2-oxyoqulinol3yl ethyl 4 pyrrolidine 1 sulfonyl benzamide suggest that it may have anti-inflammatory properties. Preliminary studies have shown that compounds with similar structures can inhibit key enzymes involved in inflammation, such as COX and LOX.

The synthesis of N-N' (7 methoxy 2 oxo 1 2 dihydroquinolin 3 yl ethyl 4 pyrrolidine 1 sulfonyl benzam ide has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic reactions, including condensation, cyclization, and sulfonylation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity.

The pharmacological profile of N-N' (7 methoxy 2 oxoqulinol3yl ethyl 4 pyrrolidine 1 sulfonyl benzam ide has been evaluated in various in vitro and in vivo models. These studies have revealed promising results regarding its ability to modulate inflammatory responses. The compound has shown significant inhibitory activity against several inflammatory mediators, suggesting its potential as an anti-inflammatory drug. Additionally, it has demonstrated good oral bioavailability and metabolic stability, which are crucial factors for drug development.

The therapeutic potential of N-N' (7 methoxyqulinol3yl ethyl 4 pyrrolidine 1 sulfonyl benzam ide extends beyond anti-inflammation. Emerging research indicates that it may also exhibit antioxidant properties, which could be beneficial in protecting against oxidative stress-related diseases such as neurodegenerative disorders. The presence of both quinoline and sulfonyl groups provides multiple sites for interaction with biological targets, enhancing its multifunctional therapeutic capabilities.

In conclusion, N-N' (7 methoxyqulinol3yl ethyl 4 pyrrolidine 1 sulfonyl benzam ide is a novel compound with significant therapeutic potential. Its unique structure combines elements known to enhance drug efficacy and bioavailability. Further research is warranted to fully elucidate its mechanisms of action and explore its potential applications in treating various diseases associated with inflammation and oxidative stress.